Cas no 1481202-52-1 (1-((1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-((1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1481202-52-1
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• CID: 5693067
• PubChem ID: 63033046
• Update Time: 2023-10-13

1-((1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidine-3-carboxylic acid
• 1-((1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidine-3-carboxylicacid
• 1481202-52-1
• Z1078660624
• AKOS012332285
• 1-(1,2-Dimethyl-1H-imidazole-4-sulfonyl)-pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-

• Inchi： 1S/C10H15N3O4S/c1-7-11-9(6-12(7)2)18(16,17)13-4-3-8(5-13)10(14)15/h6,8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： XOWMFVTYMINSSU-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(N1CCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 273.07832714g/mol
• Monoisotopic Mass: 273.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 552.4±60.0 °C(Predicted)
• pka: 4.17±0.20(Predicted)